molecular formula C11H9BrClF3OS B15388547 1-(3-(Bromomethyl)-5-(trifluoromethylthio)phenyl)-3-chloropropan-1-one

1-(3-(Bromomethyl)-5-(trifluoromethylthio)phenyl)-3-chloropropan-1-one

Cat. No.: B15388547
M. Wt: 361.61 g/mol
InChI Key: VFXYHOGSIMREOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-(Bromomethyl)-5-(trifluoromethylthio)phenyl)-3-chloropropan-1-one is a halogenated aromatic ketone with a complex substitution pattern. Its structure features a bromomethyl (-CH₂Br) group at the 3-position and a trifluoromethylthio (-SCF₃) group at the 5-position of the phenyl ring, along with a 3-chloropropan-1-one moiety. This combination of electron-withdrawing (e.g., -SCF₃, -Cl) and reactive (e.g., -CH₂Br) groups makes it a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications where selective functionalization is critical .

The trifluoromethylthio group is known to enhance lipophilicity and metabolic resistance, which is advantageous in drug design .

Properties

Molecular Formula

C11H9BrClF3OS

Molecular Weight

361.61 g/mol

IUPAC Name

1-[3-(bromomethyl)-5-(trifluoromethylsulfanyl)phenyl]-3-chloropropan-1-one

InChI

InChI=1S/C11H9BrClF3OS/c12-6-7-3-8(10(17)1-2-13)5-9(4-7)18-11(14,15)16/h3-5H,1-2,6H2

InChI Key

VFXYHOGSIMREOD-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1C(=O)CCCl)SC(F)(F)F)CBr

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural and functional differences between 1-(3-(Bromomethyl)-5-(trifluoromethylthio)phenyl)-3-chloropropan-1-one and related compounds:

Compound Name Key Substituents Molecular Weight CAS RN Melting Point Key Applications
1-(3-(Bromomethyl)-5-(trifluoromethylthio)phenyl)-3-chloropropan-1-one -CH₂Br, -SCF₃, -Cl, -COCH₂CH₂Cl ~385.6 g/mol Not provided Not reported Pharmaceutical intermediates
2-[3-(Bromomethyl)phenyl]thiophene -CH₂Br, thiophene ring 253.16 g/mol 85553-44-2 57°C Organic synthesis, electronics
5-(Bromomethyl)-3-phenylisoxazole -CH₂Br, isoxazole ring 238.08 g/mol 2039-50-1 82.5–85°C Agrochemical precursors
1-(azepan-1-yl)-3-chloropropan-1-one -Cl, azepane ring, -COCH₂CH₂Cl Not provided Not provided Not reported Peptide mimetics, drug discovery
1-[4-(Bromomethyl)phenyl]-1H-1,2,4-triazole hydrobromide hydrate -CH₂Br, triazole ring 318.99 g/mol 1138011-23-0 >280°C (dec.) Antifungal agents

Structural and Functional Analysis

Substituent Diversity: The target compound uniquely combines a trifluoromethylthio group with bromomethyl and chloropropanone groups. In contrast, compounds like 2-[3-(Bromomethyl)phenyl]thiophene and 5-(Bromomethyl)-3-phenylisoxazole feature heterocyclic rings (thiophene/isoxazole), which enhance π-stacking interactions but lack the electron-withdrawing -SCF₃ group .

Reactivity: The bromomethyl group in all listed compounds enables nucleophilic substitution (e.g., Suzuki coupling, alkylation).

Applications :

  • The trifluoromethylthio group in the target compound is prized in medicinal chemistry for its ability to improve pharmacokinetic properties, unlike the triazole or isoxazole derivatives, which are more commonly used in agrochemicals .

Notes and Limitations

Data gaps exist for the target compound’s physical properties, requiring extrapolation from analogs.

The -SCF₃ group’s strong electron-withdrawing nature may complicate further functionalization compared to less substituted bromomethyl derivatives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.